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Compound of Interest

Compound Name:
1-Benzhydrylazetidin-3-yl

methanesulfonate

Cat. No.: B014778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 1-Benzhydrylazetidin-3-yl
methanesulfonate, a key intermediate in pharmaceutical development and a versatile building

block in organic synthesis. The protocol is based on the mesylation of 1-Benzhydrylazetidin-3-

ol.

Chemical Properties and Data
A summary of the key quantitative data for the synthesized compound is presented in Table 1.

Table 1: Physicochemical and Spectroscopic Data for 1-Benzhydrylazetidin-3-yl
methanesulfonate
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Property Value

IUPAC Name (1-benzhydrylazetidin-3-yl) methanesulfonate[1]

Molecular Formula C₁₇H₁₉NO₃S

Molecular Weight 317.4 g/mol [1]

CAS Number 33301-41-6[1]

Appearance White to off-white solid

Melting Point 109 - 113 °C

Purity (HPLC) ≥ 95%

¹H NMR (CDCl₃, ppm) Data not available in search results

¹³C NMR (CDCl₃, ppm) Data not available in search results

IR (cm⁻¹) Data not available in search results

Mass Spec (m/z) Data not available in search results

Experimental Protocol
The synthesis of 1-Benzhydrylazetidin-3-yl methanesulfonate is achieved through the

mesylation of 1-Benzhydrylazetidin-3-ol. This procedure involves the reaction of the alcohol

with methanesulfonyl chloride in the presence of a base to yield the desired methanesulfonate.

Materials:

1-Benzhydrylazetidin-3-ol

Methanesulfonyl chloride (MsCl)

Triethylamine (TEA) or other suitable non-nucleophilic base

Dichloromethane (DCM) or Acetonitrile (ACN), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane

Ethyl acetate

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Dropping funnel

Separatory funnel

Rotary evaporator

Glassware for chromatography

Filtration apparatus

Procedure:

Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), dissolve 1-Benzhydrylazetidin-3-ol (1.0 eq) in anhydrous dichloromethane or

acetonitrile.

Base Addition: Cool the solution to 0 °C using an ice bath and add triethylamine (1.5 - 2.0

eq) dropwise while stirring.

Mesylation: To the cooled solution, add methanesulfonyl chloride (1.2 - 1.5 eq) dropwise via

a dropping funnel over a period of 15-30 minutes. Maintain the temperature at 0 °C during
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the addition.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at 0 °C

for an additional 30 minutes, then warm to room temperature. Monitor the progress of the

reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

Workup:

Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with water, 1 M HCl solution, saturated aqueous

sodium bicarbonate solution, and finally with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Purification:

Filter off the drying agent and concentrate the organic solution under reduced pressure

using a rotary evaporator to obtain the crude product.

Purify the crude product by silica gel column chromatography using a mixture of hexane

and ethyl acetate as the eluent.

Alternatively, the crude product can be purified by recrystallization from an appropriate

solvent system (e.g., ethanol/water).

Characterization: Characterize the purified 1-Benzhydrylazetidin-3-yl methanesulfonate
by standard analytical techniques (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) to

confirm its identity and purity.

Visualizing the Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 1-Benzhydrylazetidin-3-yl
methanesulfonate.
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Caption: Workflow for the synthesis of 1-Benzhydrylazetidin-3-yl methanesulfonate.

Logical Relationship of Synthesis Steps
The following diagram outlines the logical progression and dependencies of the synthesis

protocol.
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Caption: Logical flow of the synthesis and purification process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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